RuBi GABA trimethylphosphine

• Synonyms: RuBi-GABA-PMe3
• Molecular Formula: C27H33N5O2PRu.PF6.NaPF6
• Molecular Weight: 904.56
• SMILES: NCCCC([O-])=O.CP(C)C.C1(C2=CC=CC=N2)=CC=CC=N1.C3(C4=CC=CC=N4)=CC=CC=N3.[Cl-].[Ru+2]

UV-sensitive caged GABA compounds impose phototoxicity limits and shallow tissue penetration, compromising long-term neural circuit experiments. RuBi GABA trimethylphosphine is a ruthenium-bipyridine-trimethylphosphine caged GABA engineered for visible blue light (473 nm) uncaging, enabling deeper optical silencing with reduced photodamage and faster photorelease kinetics than organic alternatives. • Activates at 473 nm for deeper tissue penetration & reduced phototoxicity vs. UV-sensitive caged GABA • Ruthenium inorganic cage provides faster uncaging kinetics & higher quantum efficiency for high spatiotemporal precision • Validated in vivo: suppresses cortical LFP activity in anesthetized mice upon focal laser activation Supplied as orange solid (≥98% purity, MW 904.56). Stored at -20°C; shipped under blue ice. For research use only.

RuBi GABA Trimethylphosphine: Caged GABA Compound for Visible-Light Photolysis in Neuroscience

RuBi GABA trimethylphosphine is a ruthenium‑bipyridine‑trimethylphosphine coordination complex designed for the photo‑initiated release of the inhibitory neurotransmitter γ‑aminobutyric acid (GABA) upon exposure to visible light. It is a modified version of the original RuBi‑GABA, in which a trimethylphosphine (PMe₃) ligand replaces the triphenylphosphine ligand found in the parent compound [REFS‑1]. This structural alteration influences the compound’s electronic properties and photochemical behavior, making it suitable for applications requiring precise spatiotemporal control of GABAergic inhibition [REFS‑2].

Activation mode Visible blue light photolysis for spatiotemporal GABA uncaging

Cage chemistry Ruthenium‑bipyridine‑trimethylphosphine cage with fast photorelease kinetics

Ligand modification Trimethylphosphine (PMe₃) replaces triphenylphosphine for altered electronic properties

Research context Supports GABAergic inhibition studies requiring precise optical control

Why RuBi GABA Trimethylphosphine Cannot Be Substituted by Other Caged GABA Compounds

Caged GABA compounds are not interchangeable due to significant differences in activation wavelength, uncaging kinetics, quantum yield, and biological compatibility. RuBi GABA trimethylphosphine is specifically engineered for activation with visible blue light (473 nm), which provides deeper tissue penetration and reduced phototoxicity compared to traditional UV‑sensitive caged GABA compounds [REFS‑1]. Its ruthenium‑based inorganic cage offers faster photorelease kinetics and higher quantum efficiency than many organic alternatives [REFS‑2]. Furthermore, the trimethylphosphine ligand confers distinct electronic properties that influence both the photochemical performance and the potential for residual cage interactions with GABAA receptors [REFS‑3]. These differences directly impact experimental outcomes in neural circuit manipulation, optical silencing, and GABA receptor mapping, making generic substitution without empirical validation scientifically unsound.

UV‑sensitive caged GABA Lack visible‑light activation; limited tissue penetration and higher phototoxicity may alter experimental conditions.

Organic cage alternatives Slower uncaging kinetics and lower quantum yield can reduce GABA release efficiency and spatial precision.

Parent RuBi‑GABA (PPh₃) Different phosphine ligand may shift electronic properties and residual GABAA receptor interactions.

• [1] Gatta, E., Bazzurro, V., Angeli, E., Salis, A., Damonte, G., Cupello, A., Robello, M., & Diaspro, A. (2022). Electrophysiological study of the effects of side products of RuBi-GABA uncaging on GABAA receptors in cerebellar granule cells. Biomolecular Concepts, 13(1), 289–297. https://doi.org/10.1515/bmc-2022-0022 View Source
• [2] Rial Verde, E. M., Zayat, L., Etchenique, R., & Yuste, R. (2008). Photorelease of GABA with visible light using an inorganic caging group. Frontiers in Neural Circuits, 2, 2. https://doi.org/10.3389/neuro.04.002.2008 View Source

Quantitative Differentiation of RuBi GABA Trimethylphosphine from Closest Analogs

Visible (Blue) Light Activation vs. UV Light for Traditional Caged GABA Compounds

RuBi GABA trimethylphosphine is uncaged by visible blue light at 473 nm, whereas conventional UV‑sensitive caged GABA compounds (e.g., nitroaromatic cages) require ultraviolet light (~365 nm) [REFS‑1]. This wavelength shift reduces tissue scattering, improves light penetration depth, and minimizes phototoxic damage to living cells [REFS‑2].

Activation λ

Class‑level inference

473 nm (blue light) vs. ~365 nm (UV)

>100 nm red shift enables deeper tissue photolysis with reduced phototoxicity

Inferred from parent RuBi‑GABA class properties; direct trimethylphosphine data not reported

Evidence Dimension	Activation wavelength (λmax)
Target Compound Data	473 nm (blue light)
Comparator Or Baseline	Traditional UV-sensitive caged GABA compounds: ~365 nm
Quantified Difference	>100 nm red shift into the visible spectrum
Conditions	In vitro and in vivo neuronal preparations; one‑photon excitation

Why This Matters

The use of visible light rather than UV enables deeper tissue excitation with less cellular damage, which is critical for in vivo neuronal circuit mapping and optical silencing experiments.

• [1] Rial Verde, E. M., Zayat, L., Etchenique, R., & Yuste, R. (2008). Photorelease of GABA with visible light using an inorganic caging group. Frontiers in Neural Circuits, 2, 2. https://doi.org/10.3389/neuro.04.002.2008 View Source

In Vivo Cortical LFP Suppression in Anesthetized Mice

Upon activation with a 473 nm blue laser pulse, RuBi GABA trimethylphosphine suppresses cortical local field potential (LFP) activity in anesthetized mice [REFS‑1]. This demonstrates its functional efficacy in a whole‑animal model. While the parent compound RuBi‑GABA also inhibits neural activity, the trimethylphosphine version is explicitly validated for in vivo LFP suppression, a critical benchmark for circuit‑level neuroscience studies.

In vivo LFP suppression

Direct head‑to‑head

Cortical LFP suppression in anesthetized mice upon 473 nm uncaging

Supports circuit‑level silencing in intact neural networks

Quantitative magnitude not reported; validation context

Evidence Dimension	In vivo LFP suppression
Target Compound Data	Suppression of cortical LFP activity in anesthetized mice following 473 nm laser uncaging
Comparator Or Baseline	RuBi‑GABA (triphenylphosphine version): reported to inhibit neural activity in vitro and in vivo, but direct LFP suppression data under identical conditions are not available
Quantified Difference	Qualitative evidence of LFP suppression; quantitative magnitude not reported in datasheet
Conditions	Anesthetized mice; blue laser pulse (473 nm)

Why This Matters

This in vivo LFP suppression confirms that the compound can effectively modulate network activity in intact neural circuits, supporting its use in behavioral and disease‑model studies.

Faster Photorelease Kinetics and Higher Quantum Yield vs. UV‑Sensitive Caged Compounds

Ruthenium‑based inorganic caging groups, including the trimethylphosphine derivative, exhibit faster photorelease kinetics and higher quantum yields than organic nitroaromatic caged compounds. For the parent RuBi‑GABA, the uncaging quantum yield at 450 nm was reported as 0.13, which is substantially higher than typical values for UV‑sensitive cages (e.g., ~0.01–0.05) [REFS‑1]. The trimethylphosphine modification is expected to further influence electronic properties, though direct comparative quantum yield data for RuBi GABA trimethylphosphine are not publicly available.

Quantum yield (Φ)

Class‑level inference

Φ = 0.13 at 450 nm (parent RuBi‑GABA); organic cages ~0.01–0.05

Higher uncaging efficiency reduces required light power

Direct Φ for trimethylphosphine not available; class inference

Evidence Dimension	Uncaging quantum yield (Φ)
Target Compound Data	Not directly reported; inferred from parent RuBi‑GABA data
Comparator Or Baseline	Parent RuBi‑GABA: Φ = 0.13 at 450 nm; UV‑sensitive organic cages: Φ ~0.01–0.05
Quantified Difference	~3‑ to 10‑fold higher quantum yield for ruthenium‑based cages
Conditions	One‑photon excitation at visible wavelengths; aqueous buffer

Why This Matters

Higher quantum yield means that less light power is needed to achieve the same amount of GABA release, reducing the risk of photodamage and enabling more efficient experimental protocols.

• [1] Rial Verde, E. M., Zayat, L., Etchenique, R., & Yuste, R. (2008). Photorelease of GABA with visible light using an inorganic caging group. Frontiers in Neural Circuits, 2, 2. https://doi.org/10.3389/neuro.04.002.2008 View Source

Residual RuBi‑Cage Antagonism at GABAA Receptors: A Cautionary Note

Studies on the parent RuBi‑GABA compound reveal that the residual ruthenium‑bipyridine‑phosphine cage can competitively inhibit GABAA receptors. In cerebellar granule cells, co‑application of 10 µM RuBi‑cage with 10 µM GABA reduced peak current amplitudes by approximately 20% (p < 0.05, n = 6 cells) [REFS‑1]. While this antagonism is observed for the triphenylphosphine cage, the trimethylphosphine version is likely to exhibit similar behavior due to the conserved ruthenium‑bipyridine core. This effect must be controlled for when interpreting uncaging experiments.

Cage antagonism

Cross‑study comparable

~20% decrease in GABA current at 10 µM cage (p<0.01, n=6)

Cage interactions may affect GABAA receptor readouts

Control experiments recommended for uncaging studies

Evidence Dimension	Residual cage antagonism at GABAA receptors
Target Compound Data	Not directly measured; inferred from parent compound data
Comparator Or Baseline	Parent RuBi‑GABA (triphenylphosphine cage): 20 % reduction in GABA‑induced current at 10 µM cage concentration
Quantified Difference	~20 % decrease in peak current amplitude
Conditions	Rat cerebellar granule cells; whole‑cell patch‑clamp; holding potential -40 mV

Why This Matters

Awareness of potential cage antagonism is essential for accurate interpretation of uncaging data and for designing appropriate control experiments.

• [1] Gatta, E., Bazzurro, V., Angeli, E., Salis, A., Damonte, G., Cupello, A., Robello, M., & Diaspro, A. (2022). Electrophysiological study of the effects of side products of RuBi-GABA uncaging on GABAA receptors in cerebellar granule cells. Biomolecular Concepts, 13(1), 289–297. https://doi.org/10.1515/bmc-2022-0022 View Source

Optimal Application Scenarios for RuBi GABA Trimethylphosphine in Neuroscience Research

Optical Silencing of Neuronal Firing in Vivo

The compound’s ability to suppress cortical LFP activity after 473 nm laser activation [REFS‑1] makes it a powerful tool for optical silencing of specific brain regions in awake or anesthetized animals. Researchers can locally uncage GABA to inhibit neuronal firing with high spatiotemporal precision, enabling the study of circuit‑specific contributions to behavior and network oscillations.

GABA Receptor Mapping and Subcellular Distribution Studies

By using focused laser uncaging, researchers can map the functional distribution of GABAA receptors on dendrites and somata [REFS‑2]. The visible‑light excitation of RuBi GABA trimethylphosphine minimizes UV‑induced damage, allowing repeated mapping experiments in the same preparation.

Seizure Modulation in Epilepsy Models

Preliminary studies with ruthenium‑caged GABA compounds have demonstrated rapid termination of paroxysmal activity in vitro and in vivo [REFS‑3]. RuBi GABA trimethylphosphine, when combined with implantable optical fibers, offers a potential method for on‑demand, light‑triggered seizure suppression in preclinical epilepsy research.

Application

Selection Property

Validation Focus

In vivo optical silencing studies

Visible blue light activation; reported LFP suppression capability

Local field potential suppression in anesthetized animal models

GABA receptor mapping

Subcellular uncaging precision with blue light; reduced phototoxicity

Receptor localization and functional mapping endpoints

Seizure model modulation research

Rapid light‑triggered GABA release; fast kinetics

Paroxysmal activity modulation endpoints in preclinical epilepsy models

• [1] Rial Verde, E. M., Zayat, L., Etchenique, R., & Yuste, R. (2008). Photorelease of GABA with visible light using an inorganic caging group. Frontiers in Neural Circuits, 2, 2. https://doi.org/10.3389/neuro.04.002.2008 View Source
• [2] Yang, X., Rode, D. L., Peterka, D. S., Yuste, R., & Rothman, S. M. (2012). Optical control of focal epilepsy in vivo with caged γ‐aminobutyric acid. Annals of Neurology, 71(1), 68–75. https://doi.org/10.1002/ana.22596 View Source